Cas no 1806431-65-1 (2-Hydroxy-2-(2-iodobenzo[d]oxazol-4-yl)acetic acid)
2-Hydroxy-2-(2-iodobenzo[d]oxazol-4-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(Carboxy(hydroxy)methyl)-2-iodobenzo[d]oxazole
- 2-Hydroxy-2-(2-iodobenzo[d]oxazol-4-yl)acetic acid
-
- Inchi: 1S/C9H6INO4/c10-9-11-6-4(7(12)8(13)14)2-1-3-5(6)15-9/h1-3,7,12H,(H,13,14)
- InChI Key: XMURDOJDTPAOLO-UHFFFAOYSA-N
- SMILES: IC1=NC2=C(C=CC=C2C(C(=O)O)O)O1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 263
- XLogP3: 1.4
- Topological Polar Surface Area: 83.6
2-Hydroxy-2-(2-iodobenzo[d]oxazol-4-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081002228-250mg |
4-(Carboxy(hydroxy)methyl)-2-iodobenzo[d]oxazole |
1806431-65-1 | 98% | 250mg |
$5,192.37 | 2022-03-31 | |
| Alichem | A081002228-500mg |
4-(Carboxy(hydroxy)methyl)-2-iodobenzo[d]oxazole |
1806431-65-1 | 98% | 500mg |
$7,705.40 | 2022-03-31 | |
| Alichem | A081002228-1g |
4-(Carboxy(hydroxy)methyl)-2-iodobenzo[d]oxazole |
1806431-65-1 | 98% | 1g |
$13,248.57 | 2022-03-31 |
2-Hydroxy-2-(2-iodobenzo[d]oxazol-4-yl)acetic acid Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 2-Hydroxy-2-(2-iodobenzo[d]oxazol-4-yl)acetic acid
Introduction to 2-Hydroxy-2-(2-iodobenzo[d]oxazol-4-yl)acetic acid (CAS No. 1806431-65-1)
2-Hydroxy-2-(2-iodobenzo[d]oxazol-4-yl)acetic acid (CAS No. 1806431-65-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.
The chemical structure of 2-Hydroxy-2-(2-iodobenzo[d]oxazol-4-yl)acetic acid is defined by its core benzo[d]oxazole moiety, which is substituted with a 2-iodo group and a 2-hydroxyacetic acid moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The iodine substitution at the 2-position of the benzo[d]oxazole ring is particularly noteworthy, as it can influence the compound's reactivity and biological activity.
The synthesis of 2-Hydroxy-2-(2-iodobenzo[d]oxazol-4-yl)acetic acid has been reported in several studies. One common approach involves the reaction of 2-iodobenzo[d]oxazole with chloroacetic acid in the presence of a base, followed by hydrolysis to form the hydroxy derivative. This method provides a high yield and purity of the target compound, making it suitable for large-scale production. Recent advancements in synthetic chemistry have also explored alternative routes to improve the efficiency and sustainability of the synthesis process.
In terms of biological activity, 2-Hydroxy-2-(2-iodobenzo[d]oxazol-4-yl)acetic acid has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties, making it a candidate for further investigation in inflammatory diseases.
The pharmacological profile of 2-Hydroxy-2-(2-iodobenzo[d]oxazol-4-yl)acetic acid is an active area of research. Preclinical studies have evaluated its pharmacokinetics and pharmacodynamics in animal models. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound has shown favorable ADME characteristics, including good oral bioavailability and low toxicity, which are essential for its potential use as a therapeutic agent.
Clinical trials are currently underway to assess the safety and efficacy of 2-Hydroxy-2-(2-iodobenzo[d]oxazol-4-yl)acetic acid in human subjects. Early-phase trials have focused on evaluating its tolerability and dose-ranging profiles. Preliminary results from these trials have been encouraging, with no significant adverse effects observed at therapeutic doses. Further clinical studies are planned to explore its therapeutic potential in specific disease indications.
Beyond its therapeutic applications, 2-Hydroxy-2-(2-iodobenzo[d]oxazol-4-yl)acetic acid has also been studied for its use as a tool compound in basic research. Its unique chemical structure makes it a valuable probe for investigating enzyme mechanisms and cellular processes. Researchers have utilized this compound to gain insights into the molecular mechanisms underlying various biological phenomena, contributing to a deeper understanding of disease pathogenesis.
In conclusion, 2-Hydroxy-2-(2-iodobenzo[d]oxazol-4-yl)acetic acid (CAS No. 1806431-65-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new aspects of its potential uses and mechanisms of action, highlighting its significance in advancing our understanding and treatment of various diseases.
1806431-65-1 (2-Hydroxy-2-(2-iodobenzo[d]oxazol-4-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)